Cas no 1550999-10-4 (1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol)

• Product Name: 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol
• CAS No: 1550999-10-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 4821175
• Update Time: 2025-11-01

1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-(tert-Butyl)-1H-indol-3-yl)ethanol
• 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol

• Inchi： 1S/C14H19NO/c1-9(16)12-8-15-13-6-5-10(7-11(12)13)14(2,3)4/h5-9,15-16H,1-4H3
• InChI Key： KZCOGPHFWSLQCD-UHFFFAOYSA-N
• SMILES： OC(C)C1=CNC2C=CC(=CC=21)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 3.2
• Topological Polar Surface Area: 36

Additional information on 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol

1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol (CAS No. 1550999-10-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, belonging to the indole family, is characterized by its indole ring substituted with a tert-butyl group at the 5-position and an ethanol moiety at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties, making it a subject of interest in various research domains.

Recent studies have highlighted the importance of indole derivatives in drug discovery and material science. The tert-butyl group, known for its bulky nature, plays a crucial role in modulating the physical and chemical properties of the molecule. This substitution not only enhances the stability of the compound but also influences its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. For instance, research has shown that tert-butyl-substituted indoles can exhibit potent anti-inflammatory and antioxidant activities, which are highly desirable in therapeutic agents.

The ethanol moiety attached to the indole ring further adds functional versatility to the compound. Ethanol groups are known to participate in hydrogen bonding, which can significantly affect the molecule's interaction with biological systems. This feature makes 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol a potential candidate for use in drug delivery systems or as a precursor in organic synthesis. Recent advancements in green chemistry have also explored the use of such compounds in environmentally friendly synthesis pathways, emphasizing their role in sustainable chemical processes.

From a synthetic perspective, the preparation of 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the indole ring, followed by substitution reactions to introduce the tert-butyl and ethanol groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality standards required for both laboratory and industrial applications.

The physical and chemical properties of this compound have been extensively studied. Its melting point, boiling point, and solubility characteristics are well-documented, providing essential data for its handling and storage. Moreover, spectroscopic analyses such as UV-Vis, IR, and NMR have been employed to confirm its structure and purity. These studies not only validate the compound's identity but also provide insights into its reactivity and stability under various conditions.

In terms of applications, 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol has shown potential in several fields. In pharmacology, it has been investigated as a lead compound for developing novel drugs targeting various diseases. Its ability to interact with biological systems makes it a valuable tool in drug design and development. Additionally, its unique electronic properties have led to its exploration in optoelectronic materials, where it can serve as a building block for advanced materials with tailored functionalities.

Recent research has also delved into the environmental impact of this compound. Studies on its biodegradability and toxicity have provided critical information for risk assessment and safe handling practices. These findings underscore the importance of responsible use and disposal of chemical compounds like 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol, ensuring that their benefits are maximized while minimizing any adverse effects on human health or the environment.

Looking ahead, the future of 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanol seems promising as researchers continue to uncover new applications and optimize its synthesis processes. With ongoing advancements in analytical techniques and computational modeling, our understanding of this compound's properties will deepen further, paving the way for innovative uses across diverse industries.